Cas no 2137567-88-3 (Propanoic acid, 3-[bis(2-hydroxyethyl)amino]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[bis(2-hydroxyethyl)amino]-2,2-difluoro-
• CAS No: 2137567-88-3
• MF: C₇H₁₃F₂NO₄
• MW: 213.17922949791
• CID: 5298311
• Update Time: 2025-06-15

Propanoic acid, 3-[bis(2-hydroxyethyl)amino]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-[bis(2-hydroxyethyl)amino]-2,2-difluoropropanoic acid
• Propanoic acid, 3-[bis(2-hydroxyethyl)amino]-2,2-difluoro-

• Inchi： 1S/C7H13F2NO4/c8-7(9,6(13)14)5-10(1-3-11)2-4-12/h11-12H,1-5H2,(H,13,14)
• InChI Key： SJOWULBHXQGOHV-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(CCO)CCO)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 183
• XLogP3: -3.1
• Topological Polar Surface Area: 81

Additional information on Propanoic acid, 3-[bis(2-hydroxyethyl)amino]-2,2-difluoro-

Propanoic acid, 3-[bis(2-hydroxyethyl)amino]-2,2-difluoro- (CAS No. 2137567-88-3): A Comprehensive Technical Overview

In the realm of specialty chemicals, Propanoic acid, 3-[bis(2-hydroxyethyl)amino]-2,2-difluoro- (CAS No. 2137567-88-3) stands out as a versatile compound with growing relevance in pharmaceuticals, agrochemicals, and advanced material synthesis. This fluorinated derivative of propanoic acid, characterized by its bis(2-hydroxyethyl)amino and difluoro functional groups, has garnered attention for its unique physicochemical properties and broad applicability. As industries increasingly prioritize sustainable and high-performance additives, this compound aligns with trends such as green chemistry and molecular precision engineering.

The structural uniqueness of 3-[bis(2-hydroxyethyl)amino]-2,2-difluoropropanoic acid lies in its dual functionality: the hydroxyethyl groups enhance water solubility and biocompatibility, while the difluoro moiety imparts stability and reactivity. These traits make it a candidate for drug delivery systems, where controlled release and metabolic resistance are critical. Recent studies highlight its potential as a chelating agent or intermediate in synthesizing bioactive molecules, addressing search trends like "fluorinated building blocks for pharmaceuticals" and "eco-friendly chemical modifiers."

From a synthetic perspective, CAS 2137567-88-3 is often explored for its role in nucleophilic substitution reactions and catalysis. Researchers are investigating its utility in polymer chemistry, particularly for modifying surface properties of coatings or adhesives—a topic frequently queried as "fluorine in material science." Its compatibility with biodegradable polymers also resonates with the surge in searches for "sustainable alternatives to PFAS."

In agrochemical applications, the compound’s amphiphilic nature (balancing hydrophilic and lipophilic traits) positions it as a potential surfactant or formulation aid. This aligns with industry demands for "low-toxicity adjuvants" and "precision agriculture chemicals," reflecting broader concerns about environmental impact. Analytical challenges, such as quantifying trace impurities via HPLC-MS, further underscore its technical significance—addressing common queries like "analytical methods for fluorinated compounds."

Regulatory and safety profiles of Propanoic acid, 3-[bis(2-hydroxyethyl)amino]-2,2-difluoro- remain under scrutiny, with data gaps prompting studies on its biodegradation pathways and ecotoxicology. These aspects are critical for compliance with evolving frameworks like REACH and EPA guidelines, frequently searched in conjunction with "fluorochemical regulations." Meanwhile, its low volatility and thermal stability make it a safer alternative to traditional fluorinated reagents.

Looking ahead, innovations in flow chemistry and catalytic fluorination could further elevate the compound’s industrial adoption. As AI-driven molecular design gains traction (a hot topic in "computational chemistry" searches), CAS 2137567-88-3 may emerge as a template for next-generation functional materials. Its dual role as a hydrogen bond donor/acceptor also opens doors in supramolecular chemistry, a field increasingly explored for "smart materials" and "self-healing systems."

In summary, Propanoic acid, 3-[bis(2-hydroxyethyl)amino]-2,2-difluoro- exemplifies the intersection of innovation and sustainability. By addressing both niche technical needs and broader industry trends—from "fluorine in drug design" to "green solvents"—this compound is poised to play a pivotal role in advancing applied chemistry.